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Introduction

Severe acute pancreatitis (SAP) is a life-threatening inflammatory condition of the pancreas
with high morbidity and mortality. The development of relevant and reproducible animal models
is crucial for understanding the pathophysiology of SAP and for the preclinical evaluation of
novel therapeutic agents. The combination of caerulein, a cholecystokinin analogue, and
lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, in
rodents provides a widely used and clinically relevant model of SAP. This model effectively
mimics the key features of human SAP, including acinar cell injury, robust local and systemic
inflammation, and the potential for multi-organ dysfunction.

These application notes provide detailed protocols for inducing SAP in mice using the
caerulein and LPS combination, methods for assessing disease severity, and an overview of
the key signaling pathways involved.

Experimental Protocols
I. Induction of Severe Acute Pancreatitis in Mice

This protocol describes the induction of severe acute pancreatitis in mice using intraperitoneal
(i.p.) injections of caerulein followed by LPS.
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Materials:

Caerulein (lyophilized powder)

Lipopolysaccharide (LPS) from Escherichia coli (e.g., serotype O55:B5)

Sterile, pyrogen-free 0.9% saline

Male C57BL/6 or BALB/c mice (8-10 weeks old)

Sterile syringes and needles (27-30 gauge)

Procedure:

e Animal Preparation:

o Acclimatize mice to the animal facility for at least one week before the experiment.

o House mice in a controlled environment with a 12-hour light/dark cycle and provide free
access to standard chow and water.

o Fast mice for 12-16 hours before the induction of pancreatitis, with continued free access
to water.[1]

» Reagent Preparation:

o Caerulein Solution (50 pg/mL): Aseptically dissolve caerulein powder in sterile 0.9%
saline to a final concentration of 50 pg/mL.

o LPS Solution (1 mg/mL): Aseptically dissolve LPS in sterile 0.9% saline to a final
concentration of 1 mg/mL.

e |nduction Protocol:

o Administer hourly intraperitoneal (i.p.) injections of caerulein (50 pug/kg body weight) for a
total of 6-10 injections.[2][3]
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o One hour after the final caerulein injection, administer a single i.p. injection of LPS (10
mg/kg body weight).[2][3]

o Control Group: Administer hourly i.p. injections of an equivalent volume of sterile 0.9%
saline instead of caerulein, followed by a single i.p. injection of saline instead of LPS.

e Post-Induction Monitoring:

o Monitor the animals for signs of distress, including lethargy, piloerection, and abdominal

guarding.

o Euthanize mice at predetermined time points (e.g., 3, 6, 12, or 24 hours) after the LPS

injection for sample collection.
Il. Assessment of Pancreatitis Severity
A. Serum Analysis:

o Blood Collection: Collect blood via cardiac puncture at the time of euthanasia.

e Serum Separation: Allow the blood to clot at room temperature for 30 minutes, then
centrifuge at 2,000 x g for 10 minutes at 4°C to separate the serum.

e Biochemical Assays:
o Measure serum amylase and lipase activity using commercially available assay kits.

o Quantify serum levels of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha
(TNF-a) and Interleukin-6 (IL-6) using enzyme-linked immunosorbent assay (ELISA) kits.

[4][5]
B. Pancreatic Tissue Analysis:

» Tissue Harvesting: Carefully dissect the pancreas, trim away adipose tissue, and record the

wet weight.

o Myeloperoxidase (MPO) Assay:
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o Homogenize a portion of the pancreas in an appropriate buffer.

o Measure MPO activity, an indicator of neutrophil infiltration, using a commercially available
MPO assay kit.

» Histological Evaluation:
o Fix a portion of the pancreas in 10% neutral buffered formalin for 24 hours.

o Embed the fixed tissue in paraffin, section at 4-5 um, and stain with Hematoxylin and
Eosin (H&E).

o Score the stained sections for edema, inflammation, and acinar cell necrosis by a blinded
observer using a standardized scoring system (see Table 2).[6]

Data Presentation
Table 1: Typical Quantitative Outcomes in the Caerulein
and LPS-Induced Severe Pancreatitis Model
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Caerulein +
Control Group
LPS Group Fold Change
Parameter (Mean = Reference(s)
(Mean * (Approx.)
SDISEM)
SDISEM)
Serum Amylase
1,500 - 2,500 10,000 - 20,000+ 5-10+ [21[7118]
(U/L)
Serum Lipase
100 - 300 2,000 - 5,000+ 10 - 20+ [8]
(U/L)
Serum IL-6
<50 500 - 5,000+ 10 - 100+ [4]119]
(pg/mL)
Serum TNF-a
<20 100 - 1,000+ 5 - 50+ [5]
(pg/mL)
Pancreatic MPO
_ 0.1-05 1.0 - 5.0+ 5-10+
(U/mg protein)
Pancreatic Wet
] 150 - 200 250 - 400+ 15-2.0+ [2]
Weight (mg)
Histological
-1 8-12 8-12 [2]

Score (Total)

Note: The values presented are approximate and can vary depending on the specific mouse
strain, timing of sample collection, and exact protocol used.

Table 2: Histological Scoring System for Acute
Pancreatitis (Adapted from Schmidt et al.)[6]
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Feature Score Description
Edema 0 Absent
1 Interlobular edema
2 Intralobular edema
3 Diffuse intralobular edema with
separation of acini
Inflammation 0 Absent
o Mild, scattered infiltrate in the
(Leukocyte Infiltration) 1 ) N
interstitium
5 Moderate, diffuse infiltrate in
the interstitium
3 Severe, diffuse infiltrate with
parenchymal involvement
Acinar Necrosis 0 Absent
1 Focal (<5% of parenchyma)
) Multifocal (5-20% of
parenchyma)
3 Diffuse (>20% of parenchyma)
Hemorrhage 0 Absent
1 1-2 foci
2 3-5 foci
3 >5 foci
Sum of scores for edema,
inflammation, and necrosis
Total Score

(maximum of 9, or 12 including

hemorrhage)

© 2025 BenchChem. All rights reserved. 6/13

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Key Signaling Pathways
The pathogenesis of severe acute pancreatitis induced by caerulein and LPS involves the
activation of several key intracellular signaling pathways that drive inflammation and cell death.

Experimental Workflow

Animal Preparation

Acclimatization
(1 week)

i

Fasting
(12-16 hours)

Induction of| Pancreatitis

Hourly Caerulein Injections (i.p.)
(50 pugrkg)

:

Single LPS Injection (i.p.)
(20 mg/kg)

Sanvnple Collection & Analysis

Euthanasia
(3-24 hours post-LPS)

:

Blood Collection
(Cardiac Puncture)

i i

Serum Analysis Histopathology
(Amylase, Lipase, Cytokines) (H&E Staining & Scoring) WO

Pancreas Dissection
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Click to download full resolution via product page

Caption: Experimental workflow for the caerulein and LPS-induced severe acute pancreatitis
model.

Toll-like Receptor 4 (TLR4) and NF-kB Signaling Pathway

LPS is a potent activator of Toll-like receptor 4 (TLR4), which is expressed on various cell
types, including macrophages and pancreatic acinar cells.[10][11] Activation of TLR4 initiates a
downstream signaling cascade that culminates in the activation of the transcription factor
Nuclear Factor-kappa B (NF-kB). NF-kB then translocates to the nucleus and promotes the
transcription of numerous pro-inflammatory genes, including TNF-aq, IL-6, and other cytokines
and chemokines, driving the inflammatory response in pancreatitis.[12]
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Caption: Simplified TLR4-NF-kB signaling pathway in severe acute pancreatitis.
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Janus Kinase/Signal Transducer and Activator of
Transcription (JAK/STAT) Signaling Pathway

Cytokines, such as IL-6, released during the initial inflammatory response can further amplify
inflammation through the JAK/STAT signaling pathway. Binding of these cytokines to their
receptors on pancreatic and immune cells leads to the phosphorylation and activation of Janus
kinases (JAKSs), which in turn phosphorylate Signal Transducer and Activator of Transcription
(STAT) proteins. Phosphorylated STATs dimerize, translocate to the nucleus, and induce the
expression of genes involved in inflammation and immune responses, thus perpetuating the
inflammatory cascade.
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Caption: Overview of the JAK/STAT signaling pathway in pancreatitis-associated inflammation.
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Conclusion

The caerulein and LPS combination model is a robust and reproducible tool for studying the
pathogenesis of severe acute pancreatitis and for evaluating the efficacy of potential
therapeutic interventions. By understanding the detailed protocols for induction and
assessment, and the key signaling pathways involved, researchers can effectively utilize this
model to advance the field of pancreatitis research and drug development.

Need Custom Synthesis?
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 To cite this document: BenchChem. [Application Notes and Protocols: Caerulein and
Lipopolysaccharide (LPS) Combination Model of Severe Pancreatitis]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b1668201#caerulein-and-
lipopolysaccharide-lps-combination-model-of-severe-pancreatitis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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